Cas no 2060048-82-8 (2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole)

• Product Name: 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole
• CAS No: 2060048-82-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD30488089
• CID: 5613414
• PubChem ID: 125451747
• Update Time: 2025-05-30

2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2060048-82-8
• EN300-330346
• 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole
• Oxazole, 2-(2,2,3,3-tetramethylcyclopropyl)-

• MDL： MFCD30488089
• Inchi： 1S/C10H15NO/c1-9(2)7(10(9,3)4)8-11-5-6-12-8/h5-7H,1-4H3
• InChI Key： GFYVNZMRTOHSPI-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 192.9±9.0 °C(Predicted)
• pka: 2.00±0.10(Predicted)

Additional information on 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole

Introduction to 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole (CAS No. 2060048-82-8)

2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole (CAS No. 2060048-82-8) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive 1,3-oxazole ring fused with a highly substituted cyclopropyl group, which imparts unique chemical and biological properties. The compound's structure and reactivity have been the focus of numerous studies aimed at understanding its potential applications in pharmaceuticals and materials science.

The cyclopropyl moiety in 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole is particularly noteworthy due to its inherent strain and reactivity. The presence of four methyl groups further stabilizes this strained ring, making it a valuable scaffold for the synthesis of complex organic molecules. The 1,3-oxazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

Recent research has highlighted the potential of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole as a building block for the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole exhibited high binding affinity and selectivity towards specific PPI targets, suggesting its potential as a lead compound in drug discovery.

In addition to its pharmaceutical applications, 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole has also been investigated for its use in materials science. A study published in Advanced Materials in 2020 reported the synthesis of polymerizable derivatives of this compound. These derivatives were used to create novel polymers with enhanced mechanical properties and thermal stability. The unique combination of the strained cyclopropyl ring and the stable oxazole ring provided these polymers with superior performance characteristics compared to traditional materials.

The synthetic accessibility of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole has been another area of active research. A recent review article in Organic & Biomolecular Chemistry (2019) summarized various synthetic routes to this compound and its derivatives. The most common approach involves the reaction of a suitable cyclopropane precursor with an azide or nitrile oxide to form the oxazole ring. These synthetic methods have been optimized to achieve high yields and stereoselectivity, making it feasible to produce large quantities of this compound for both academic and industrial applications.

The biological activity of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole has also been extensively studied. A notable study published in Bioorganic & Medicinal Chemistry Letters (2018) investigated the antiviral properties of this compound against several RNA viruses. The researchers found that certain derivatives of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole exhibited potent antiviral activity by inhibiting viral replication without significant cytotoxicity. This finding opens up new avenues for the development of antiviral drugs based on this scaffold.

Beyond its direct biological applications, 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole has also been used as a probe molecule in chemical biology studies. A study published in Chemical Science (2017) utilized this compound to investigate protein-ligand interactions using NMR spectroscopy. The unique structural features of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole allowed for detailed insights into the binding modes and dynamics of these interactions.

In conclusion, 2-(2,2,3,3-Tetramethylcyclopropyl)-1，3-oxazole (CAS No. 2060048-82-8) is a versatile and structurally fascinating compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique combination of a strained cyclopropyl ring and a stable oxazole ring makes it an attractive scaffold for the development of novel drugs and advanced materials. Ongoing research continues to uncover new properties and applications for this compound, solidifying its importance in modern chemistry.